Cas no 1353986-96-5 (2-Amino-1-(2-methoxymethyl-pyrrolidin-1-yl)-ethanone)

2-Amino-1-(2-methoxymethyl-pyrrolidin-1-yl)-ethanone is a specialized organic compound featuring a pyrrolidine backbone substituted with a methoxymethyl group and an amino-ketone functional group. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical synthesis and fine chemical applications. The presence of both amino and carbonyl groups allows for versatile derivatization, facilitating its use in the preparation of complex molecules. Its methoxymethyl-pyrrolidine moiety enhances solubility and stability, which can be advantageous in synthetic routes requiring controlled reactivity. The compound is typically handled under inert conditions due to its sensitivity, ensuring optimal performance in research and industrial processes.

2-Amino-1-(2-methoxymethyl-pyrrolidin-1-yl)-ethanone structure

1353986-96-5 structure

Product Name:2-Amino-1-(2-methoxymethyl-pyrrolidin-1-yl)-ethanone

CAS No:1353986-96-5

MF:C₈H₁₆N₂O₂

MW:172.224842071533

CID:2161626

Update Time:2025-05-22

2-Amino-1-(2-methoxymethyl-pyrrolidin-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

- 2-Amino-1-(2-methoxymethyl-pyrrolidin-1-yl)-ethanone
- 2-Amino-1-(2-(methoxymethyl)pyrrolidin-1-yl)ethanone
- (S)-2-Amino-1-(2-(methoxymethyl)pyrrolidin-1-yl)ethanone
- AM94871
- 2-Amino-1-(2-methoxymethylpyrrolidin-1-yl)ethanone
- Inchi： 1S/C8H16N2O2/c1-12-6-7-3-2-4-10(7)8(11)5-9/h7H,2-6,9H2,1H3
- InChI Key： GLGUFUFMSZIWPD-UHFFFAOYSA-N
- SMILES： O(C)CC1CCCN1C(CN)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 161
Topological Polar Surface Area: 55.6

2-Amino-1-(2-methoxymethyl-pyrrolidin-1-yl)-ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	081169-500mg	2-Amino-1-(2-methoxymethyl-pyrrolidin-1-yl)-ethanone	1353986-96-5		500mg	￡694.00	2022-03-01

2-Amino-1-(2-methoxymethyl-pyrrolidin-1-yl)-ethanone Related Literature

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Additional information on 2-Amino-1-(2-methoxymethyl-pyrrolidin-1-yl)-ethanone

Comprehensive Overview of 2-Amino-1-(2-methoxymethyl-pyrrolidin-1-yl)-ethanone (CAS No. 1353986-96-5)

2-Amino-1-(2-methoxymethyl-pyrrolidin-1-yl)-ethanone (CAS No. 1353986-96-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique pyrrolidine backbone modified with a methoxymethyl group and an amino-ethanone moiety, making it a versatile intermediate in drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its structural similarity to neurotransmitters and receptor modulators.

The compound's CAS No. 1353986-96-5 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and peptide synthesis. Recent trends highlight its utility in designing small-molecule inhibitors and GPCR-targeted therapies, aligning with the growing demand for precision medicine. Its methoxymethyl-pyrrolidine scaffold is also explored for prodrug formulations, addressing challenges in bioavailability and metabolic stability.

In the context of AI-driven drug discovery, 2-Amino-1-(2-methoxymethyl-pyrrolidin-1-yl)-ethanone has been flagged as a promising candidate for machine learning-based molecular optimization. Computational studies suggest its potential to interact with dopamine and serotonin receptors, sparking discussions on its role in neurodegenerative disease research. These insights are particularly relevant given the rising global focus on Alzheimer's and Parkinson's disease therapeutics.

Synthetic routes to this compound often involve stereoselective strategies, emphasizing the importance of chiral purity in its applications. Analytical techniques like HPLC and LC-MS are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP). The compound's logP and pKa values further underscore its suitability for blood-brain barrier penetration, a key consideration in CNS-targeted drug design.

Environmental and safety profiles of CAS No. 1353986-96-5 are rigorously evaluated, with studies confirming its stability under standard laboratory conditions. As the pharmaceutical industry shifts toward green chemistry, efforts to optimize its synthesis using catalytic methods or biocatalysis are gaining traction. This aligns with broader sustainability goals while maintaining the compound's high yield and scalability.

Market analyses indicate growing demand for 2-Amino-1-(2-methoxymethyl-pyrrolidin-1-yl)-ethanone in contract research organizations (CROs) and academic labs, driven by its role in high-throughput screening platforms. Its inclusion in fragment-based drug design libraries further highlights its strategic value. For researchers, understanding its structure-activity relationships (SAR) remains a priority, with recent publications exploring its derivatization for selective receptor binding.

In summary, 2-Amino-1-(2-methoxymethyl-pyrrolidin-1-yl)-ethanone (CAS No. 1353986-96-5) represents a multifaceted tool in modern drug development. Its intersection with computational chemistry, neuroscience, and sustainable synthesis positions it as a compound of enduring scientific and commercial interest.